Cas no 727976-26-3 (6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 727976-26-3
• MF: C₁₄H₉ClN₂O
• MW: 256.68706202507
• CID: 2194658
• PubChem ID: 2757792
• Update Time: 2025-08-03

6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde
• DB-359408
• CS-0455303
• 727976-26-3
• IXLDAKNOJXRQRM-UHFFFAOYSA-N
• SCHEMBL1430433
• AKOS017553009
• 6-Chloro-2-phenyl-imidazo[1,2-a]pyridine-3-carbaldehyde

• MDL： MFCD04117151
• Inchi： 1S/C14H9ClN2O/c15-11-6-7-13-16-14(10-4-2-1-3-5-10)12(9-18)17(13)8-11/h1-9H
• InChI Key： IXLDAKNOJXRQRM-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC=CC=3)=C(C=O)N2C=1

Computed Properties

• Exact Mass: 256.0403406Da
• Monoisotopic Mass: 256.0403406Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde

6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde: A Comprehensive Overview

The compound 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727976-26-3) is a highly specialized organic molecule with a unique structure and promising applications in various fields. This compound belongs to the class of imidazo[1,2-a]pyridines, which are known for their versatile properties and potential in drug discovery, materials science, and analytical chemistry. The presence of a chlorine substituent at the 6-position and a phenyl group at the 2-position, along with a carbaldehyde group at the 3-position, imparts distinctive chemical and physical characteristics to this molecule.

Recent studies have highlighted the importance of imidazo[1,2-a]pyridines in medicinal chemistry due to their ability to act as scaffolds for bioactive compounds. The chlorine substituent at the 6-position is particularly significant as it enhances the molecule's stability and bioavailability. This makes 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde an attractive candidate for drug development, especially in the context of targeting specific biological pathways or enzymes.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have explored various synthetic routes to optimize the yield and purity of 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde, with recent advancements focusing on green chemistry approaches to minimize environmental impact. These methods not only ensure scalability but also align with current trends toward sustainable chemical synthesis.

In terms of applications, 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde has shown potential in the field of fluorescence sensing. Its conjugated aromatic system enables strong absorption and emission properties, making it suitable for detecting metal ions or organic analytes in complex matrices. This property has been leveraged in developing novel sensors for environmental monitoring and clinical diagnostics.

Moreover, the compound's reactivity has been studied extensively in both acidic and basic conditions. Its ability to undergo various transformations, such as alkylation and acylation, opens up avenues for further functionalization. Recent research has demonstrated its utility as a precursor for more complex heterocyclic compounds, which could find applications in materials science and electronics.

The structural uniqueness of 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde also makes it an interesting subject for computational studies. Advanced molecular modeling techniques have been employed to predict its electronic properties, stability under different conditions, and interactions with biological molecules. These insights are crucial for guiding experimental efforts and accelerating drug discovery processes.

In conclusion, 6-Chloro-2-phenylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 727976-26-3) is a versatile compound with a wide range of potential applications. Its distinctive structure, combined with recent advancements in synthesis and application development, positions it as a valuable tool in modern chemistry. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.